4-Chloro-2-(cyclohexyloxy)phenol

• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 4-chloro-2-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15ClO2/c13-9-6-7-11(14)12(8-9)15-10-4-2-1-3-5-10/h6-8,10,14H,1-5H2
• InChI Key: RGSJNEAYKKZYKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC(=C2)Cl)O

Description

4-Chloro-2-(cyclohexyloxy)phenol is a halogenated phenolic compound featuring a chlorine atom at the 4-position and a cyclohexyloxy group at the 2-position of the phenol ring. This structure confers unique physicochemical properties, such as moderate hydrophobicity due to the cyclohexyl group and reactivity from the phenolic hydroxyl and chlorine substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-(cyclohexyloxy)phenol can be achieved through nucleophilic aromatic substitution reactions. One common method involves the reaction of 4-chlorophenol with cyclohexyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in a polar aprotic solvent like dimethylformamide at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

In an industrial setting, the production of 4-Chloro-2-(cyclohexyloxy)phenol may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The chloro group can be reduced to a hydrogen atom under specific conditions.

Substitution: The chloro group can be substituted by other nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Strong bases like sodium hydride or potassium tert-butoxide in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of 2-(cyclohexyloxy)phenol.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-Chloro-2-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential antimicrobial properties.

Medicine: Investigated for its potential use in pharmaceutical formulations.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(cyclohexyloxy)phenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with biological molecules, while the chloro and cyclohexyloxy groups can influence the compound’s lipophilicity and membrane permeability. These interactions can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences and similarities between 4-Chloro-2-(cyclohexyloxy)phenol and related compounds:

Compound Name	Substituent at 2-Position	Substituent at 4-Position	Key Functional Groups	Reference ID
4-Chloro-2-(cyclohexyloxy)phenol	Cyclohexyloxy (O-linked cyclohexyl)	Chlorine	Phenol, Ether
4-Chloro-2-(phenylmethyl)phenol (Chlorophene)	Benzyl (CH2-linked phenyl)	Chlorine	Phenol, Alkyl
4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol	Oxadiazole-amino	Chlorine	Phenol, Oxadiazole, Amine
4-Chloro-2-(5-phenyl-pyrazol-3-yl)phenol (FPD5)	Pyrazole-pyridine	Chlorine	Phenol, Heterocycle
4-Chloro-2-[(ethylamino)methyl]phenol	Ethylamino-methyl	Chlorine	Phenol, Amine

Key Observations :

• Electron Effects: Electron-withdrawing chlorine at the 4-position enhances acidity of the phenolic hydroxyl (pKa ~8–10), while ether (cyclohexyloxy) or amine groups may modulate electronic properties .

Physicochemical Properties

Property	4-Chloro-2-(cyclohexyloxy)phenol	Chlorophene	FPD5 (Pyrazole derivative)	4-Chloro-2-oxadiazole-amino-phenol
Solubility	Low in water; soluble in organics	Low water solubility	Moderate in ethanol	Low in water; DMSO-soluble
Melting Point (°C)	Not reported (likely 150–200)	~100–120	Not reported	165 (hydrazone analog)
UV-Vis λmax (nm)	Not reported	Not reported	Not reported	357 (ethanol)

Notes:

• The cyclohexyloxy group increases hydrophobicity compared to smaller substituents like methyl or amino groups, impacting bioavailability and environmental persistence .
• Spectroscopic data (e.g., IR peaks for C-O, C=N) vary significantly with substituents, aiding structural characterization .

Reactivity and Environmental Behavior

• Oxidation by Manganese Oxides: Chlorophene (4-chloro-2-benzylphenol) and triclosan react rapidly with MnO2, forming phenoxy radicals and coupling products. The cyclohexyloxy group in 4-Chloro-2-(cyclohexyloxy)phenol may exhibit slower oxidation due to steric hindrance compared to benzyl or dichlorophenoxy groups . Reaction rates depend on substituent hydrophobicity and electronic effects. For example, chlorophene’s apparent reaction order to H+ is 0.50 ± 0.03, similar to triclosan .
• Hydrolysis and Stability: Ether linkages (e.g., cyclohexyloxy) are generally more stable than ester or amino groups under acidic/basic conditions, suggesting slower degradation in environmental matrices .

PGI* = Percent Growth Inhibition at 10 µM.

• Anticancer Mechanisms: The oxadiazole-amino derivative (6h) inhibits tubulin polymerization (docking score: −8.030 kcal/mol), while FPD5 modulates autophagy via ESD activation .
• Antibacterial Action : Chlorophene and oxadiazole derivatives disrupt bacterial membranes or enzyme function, with MICs comparable to ciprofloxacin (4 µg/mL) .